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Compound of Interest

Compound Name: Oxysanguinarine
CAS No.: 548-30-1
Cat. No.: B1218855
Get Quote
. J

Executive Summary & Chemical Profile

Oxysanguinarine (C20H13NO:s) is the oxidized, neutral lactam derivative of the quaternary
ammonium alkaloid sanguinarine. While sanguinarine exhibits potent antimicrobial and
antiproliferative activities, its toxicity profile often limits therapeutic windows. Oxysanguinarine
serves as a critical metabolite and a potential prodrug scaffold with distinct solubility and
lipophilicity profiles.

Key Distinction: Unlike the orange-red, water-soluble sanguinarine cation (iminium form),
oxysanguinarine is a pale/colorless, lipophilic neutral molecule. This guide prioritizes a semi-
synthetic isolation strategy: extracting the abundant precursor (sanguinarine) from Macleaya
cordata and converting it via photo-oxidation. This method yields higher purity (>98%)
compared to direct isolation of the minor natural constituent.

Chemical Properties Table
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Property Sanguinarine (Precursor) Oxysanguinarine (Target)
Formula C20H14NOa4* C20H13NOs

Molar Mass 332.09 g/mol 347.08 g/mol

State Cationic (Iminium) Neutral (Lactam)

Color Orange-Red Colorless / Pale Yellow
Solubility Water/Ethanol (Moderate) Chloroform/DMSO (High)

Key Functional Group C=N+* (Iminium) N-C=0[1][2][3] (Amide/Lactam)

Biosynthetic Context & Formation

Oxysanguinarine is formed naturally via the oxidation of sanguinarine. In a laboratory setting,
this mimics the detoxification pathways found in certain herbivores or microbial metabolism.
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Figure 1: Biosynthetic and semi-synthetic pathway from Tyrosine to Oxysanguinarine.

Plant Sourcing & Selection

While Chelidonium majus (Greater Celandine) and Sanguinaria canadensis (Bloodroot) contain
these alkaloids, Macleaya cordata (Plume Poppy) is the superior industrial source due to its
high biomass and alkaloid content.

o Target Tissue: Fruits (capsules) of M. cordata.

 Yield Expectation: Sanguinarine content in fruits can reach ~15-20 mg/g (dry weight).
Oxysanguinarine is naturally present only in trace amounts (<0.5 mg/g), necessitating the
conversion protocol below.
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Experimental Protocol: Isolation & Conversion

This workflow integrates extraction, purification of the precursor, and controlled oxidation.

Phase 1: Total Alkaloid Extraction (Crude)

Objective: Maximize yield of benzophenanthridine alkaloids.

Pulverization: Grind dried M. cordata fruits to a fine powder (60 mesh).

Acidified Extraction: Macerate 100g powder in 1L of Ethanol:Water (95:5) + 1% HCI.

o Reasoning: The acid ensures alkaloids are in their soluble salt form (chloride), improving
extraction efficiency from the cellular matrix.

Reflux: Heat at 60°C for 2 hours. Filter and repeat twice.

Concentration: Evaporate solvent under reduced pressure (Rotavap) at 45°C to obtain the
crude residue.

Phase 2: Enrichment (Acid-Base Partitioning)

Objective: Remove non-alkaloidal lipids, chlorophyll, and sugars.
e Resuspension: Dissolve crude residue in 200 mL 2% H2SOa.

o Defatting: Wash the acidic aqueous layer with Petroleum Ether (3 x 200 mL). Discard the
organic (ether) layer containing lipids.

» Basification: Adjust the aqueous phase pH to 9-10 using Ammonium Hydroxide (NH4OH).

o Observation: Solution will turn turbid as alkaloids convert to their free base/pseudobase
forms.

o Extraction: Extract the basic aqueous phase with Chloroform (CHCIs) (3 x 200 mL).

e Drying: Dry the combined chloroform layers over Anhydrous Na2SOa4 and evaporate to
dryness. This is the Total Alkaloid Fraction (TAF).
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Phase 3: Purification of Precursor (Sanguinarine)

Method: Silica Gel Column Chromatography.

Stationary Phase: Silica gel (200-300 mesh).

Mobile Phase: Gradient elution with Chloroform : Methanol (starting 100:0 — 95:5).

Monitoring: Check fractions via TLC (Mobile phase: Benzene:Ethanol 9:1). Sanguinarine
appears as a bright orange spot.

Purity Check: Pool fractions containing pure sanguinarine. Purity >95% is required for the
next step.

Phase 4: Semi-Synthetic Conversion to
Oxysanguinarine

Method: Photo-oxidative Conversion (Self-Validating Step). Direct isolation of natural

oxysanguinarine is low-yield. This step converts the abundant sanguinarine into

oxysanguinarine with high specificity.

Dissolution: Dissolve 500 mg purified Sanguinarine in 100 mL Methanol.

Sensitizer Addition: Add trace Methylene Blue or Rose Bengal (optional, accelerates singlet
oxygen formation) or rely on self-sensitization.

Irradiation: Expose the solution to visible light (broad spectrum or 450nm LED) under
continuous aeration (bubbling air/O2) for 24-48 hours.

o Endpoint Validation: Monitor via TLC. The orange Sanguinarine spot (Rf ~0.3) will
disappear, replaced by a higher Rf (less polar) spot of Oxysanguinarine (Rf ~0.6-0.7)
which fluoresces blue/white under UV365.

Purification: Evaporate solvent. Recrystallize the residue from Chloroform/Ethanol.
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Figure 2: Workflow for the isolation of Sanguinarine and conversion to Oxysanguinarine.
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Analytical Characterization (Validation)

To confirm the identity of Oxysanguinarine and distinguish it from Sanguinarine, use the
following spectral markers.

Mass Spectrometry (ESI-MS)

e Sanguinarine: m/z 332 [M]* (Cationic parent)
e Oxysanguinarine: m/z 348 [M+H]* or 370 [M+Na]* (Neutral parent)

o Diagnostic: A mass shift of +15 Da (approx) from the cation to the neutral protonated form,
or +16 Da if comparing molecular weights directly (332 vs 347).

NMR Spectroscopy (Diagnostic Signals)

The conversion from iminium to lactam causes drastic shielding changes in the B/C ring

protons.
. Sanguinarine (*H o Oxysanguinarine .
Position s Interpretation
ppm) (*H 3 ppm)
The iminium proton is
H-6 ~9.2 - 9.5 (Singlet) Absent lost during oxidation to
C=0.
Methyl group is more
N-CH3 ~4.2-45 ~3.6-3.8 shielded in the neutral
lactam.
Diagnostic carbonyl
C-6 (©3C) ~150 - 155 (C=N+) ~163 - 165 (C=0) shift confirming lactam
formation.
Aromatic protons
generally shift upfield
H-11/12 ~7.5-8.5 ~7.0-8.0

(shielded) due to loss

of positive charge.
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Note: Spectra should be recorded in CDCIs or DMSO-de.

References

e Qing, Z., et al. (2014). Structural speculation and identification of alkaloids in Macleaya
cordata fruits by HPLC-Q-TOF-MS. Rapid Communications in Mass Spectrometry.

e Maiti, M., & Chatterjee, A. (1995). Interaction of sanguinarine with natural and synthetic
deoxyribonucleic acids. Journal of Photochemistry and Photobiology. (Describes singlet
oxygen mechanism).

e Shamma, M. (1972). The Isoquinoline Alkaloids: Chemistry and Pharmacology. Academic
Press.

o Koshoka, A., et al. (2022). Sanguinarine, Isolated From Macleaya cordata, Exhibits Potent
Antifungal Efficacy. Frontiers in Cellular and Infection Microbiology.

o Gottlieb, H. E., et al. (1997).[4] NMR Chemical Shifts of Common Laboratory Solvents as
Trace Impurities. Journal of Organic Chemistry. (Essential for validating solvent peaks in
isolation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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